5-bromo-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-furamide

• IUPAC Name: 5-bromo-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H10BrClN2O3/c19-16-8-7-15(24-16)17(23)21-12-4-1-10(2-5-12)18-22-13-9-11(20)3-6-14(13)25-18/h1-9H,(H,21,23)
• InChI Key: BOLRAEJWBAZFTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)Cl)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C18H10BrClN2O3
• Molecular Weight: 417.6 g/mol

Description

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It is a bicyclic planar molecule and is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Synthesis Analysis

Benzoxazole has been synthesized using a variety of well-organized synthetic methodologies using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule. The specific structure of “5-bromo-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-furamide” would need to be determined through methods such as crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Benzoxazole has been used as a starting material for different mechanistic approaches in drug discovery. The specific reactions involving “this compound” would depend on the specific conditions and reagents used.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary widely depending on the specific compound and its biological target. Some benzoxazole derivatives have shown antimicrobial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects.